Cas no 941901-05-9 (2-(2-methylphenoxy)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide)

• Product Name: 2-(2-methylphenoxy)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide
• CAS No: 941901-05-9
• MF: C₂₂H₂₂N₄O₂S
• MW: 406.500683307648
• CID: 5515763
• Update Time: 2025-05-18

2-(2-methylphenoxy)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(2-methylphenoxy)-N-[2-[2-(2-methylphenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• 2-(2-methylphenoxy)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide

• Inchi： 1S/C22H22N4O2S/c1-15-7-3-5-9-18(15)21-24-22-26(25-21)17(14-29-22)11-12-23-20(27)13-28-19-10-6-4-8-16(19)2/h3-10,14H,11-13H2,1-2H3,(H,23,27)
• InChI Key： PCMRNNPXUSJZIC-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=CC=C1C)=N2)(=O)COC1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(2-methylphenoxy)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide

Introduction to Compound with CAS No. 941901-05-9 and Product Name: 2-(2-methylphenoxy)-N-{2-2-(2-methylphenyl)-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ylethyl}acetamide

The compound with the CAS number 941901-05-9 and the product name 2-(2-methylphenoxy)-N-{2-2-(2-methylphenyl)-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ylethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular architecture of this compound incorporates several key functional groups that contribute to its pharmacological properties, making it a subject of intense research interest.

At the core of this compound's structure lies a complex heterocyclic system, which includes a triazolo[3,2-b][1,3-thiazole moiety. This particular heterocycle has been extensively studied for its potential in drug discovery due to its ability to interact with various biological targets. The triazolo[3,2-b][1,3-thiazole ring system is known for its stability and flexibility, which allows it to adopt multiple conformations that can optimize binding interactions with biological macromolecules. This structural feature is particularly important in the design of molecules that aim to modulate enzyme activity or receptor binding.

The presence of a methylphenyl group in the molecule further enhances its pharmacological profile. The aromatic ring of the methylphenyl group can engage in π-stacking interactions with biological targets, which can improve binding affinity and selectivity. Additionally, the methyl substituent on the phenyl ring can influence the electronic properties of the aromatic system, thereby modulating the compound's reactivity and interactions with biological molecules.

The acetamide moiety at the nitrogen terminus of the molecule introduces a polar functional group that can enhance solubility and bioavailability. This is particularly important for pharmaceutical applications, where poor solubility can significantly limit a drug's efficacy. The acetamide group also provides a site for further chemical modification, allowing for the development of derivatives with enhanced pharmacological properties.

One of the most intriguing aspects of this compound is its potential as a lead structure for the development of novel therapeutic agents. Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, and compounds containing triazolo[3,2-b][1,3-thiazole rings have shown promise in various therapeutic areas. For instance, derivatives of this heterocycle have been investigated for their antimicrobial and anti-inflammatory properties. The unique combination of functional groups in this compound suggests that it may exhibit similar activities while also possessing additional beneficial effects.

Furthermore, the structural complexity of this compound allows for multiple points of interaction with biological targets. This polyvalent nature can be advantageous in designing molecules that exhibit high specificity and low toxicity. The ability to target multiple sites simultaneously can also lead to synergistic effects, potentially improving therapeutic outcomes. These features make this compound an attractive candidate for further investigation in preclinical and clinical settings.

Recent advancements in computational chemistry have enabled researchers to more effectively model and predict the biological activity of complex molecules like this one. By employing techniques such as molecular docking and virtual screening, researchers can identify potential binding modes and optimize interactions with biological targets. These computational approaches have already been instrumental in guiding experimental efforts and accelerating the drug discovery process.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves several challenging transformations, including ring-forming reactions and functional group interconversions. The successful preparation of this complex molecule demonstrates the synthetic prowess of modern chemical methodologies and opens up new possibilities for accessing related structures.

In conclusion, the compound with CAS number 941901-05-9 and product name 2-(2-methylphenoxy)-N-{2-2-(2-methylphenyl)-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ylethyl}acetamide is a structurally intricate molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups and heterocyclic systems makes it an exciting candidate for further research aimed at developing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient care.